3,4,5-trimethoxy-N-(1-(thiophen-2-ylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

• IUPAC Name: 3,4,5-trimethoxy-N-(1-thiophen-2-ylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzamide
• InChI: InChI=1S/C23H24N2O6S2/c1-29-19-13-16(14-20(30-2)22(19)31-3)23(26)24-17-8-9-18-15(12-17)6-4-10-25(18)33(27,28)21-7-5-11-32-21/h5,7-9,11-14H,4,6,10H2,1-3H3,(H,24,26)
• InChI Key: ALJOQUODDMVSRY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC2=CC3=C(C=C2)N(CCC3)S(=O)(=O)C4=CC=CS4
• Molecular Formula: C23H24N2O6S2
• Molecular Weight: 488.6 g/mol
• CAS No.: 1005293-85-5

Description

3,4,5-trimethoxy-N-(1-(thiophen-2-ylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)benzamide is a useful research compound. Its molecular formula is C23H24N2O6S2 and its molecular weight is 488.57. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Compound Modification

Research in organic chemistry often focuses on the synthesis and modification of compounds with complex structures, such as 1,2,3,4-tetrahydroquinoline derivatives, which are prevalent in various biologically active molecules. For instance, studies have detailed the synthesis of tetra- and penta-heterocyclic compounds incorporating isoquinoline moieties through reactions involving Michael addition or acylation, demonstrating the versatility of these frameworks in constructing complex molecules (Abdallah, Hassaneen, & Abdelhadi, 2009). Such methodologies could potentially be applied to synthesize or modify compounds similar to "3,4,5-trimethoxy-N-(1-(thiophen-2-ylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)benzamide," enabling the exploration of their biological activities or material properties.

Anticancer Activity

Derivatives of tetrahydroisoquinoline, a structural motif related to the compound of interest, have been investigated for their anticancer potential. Research has synthesized substituted 1,2,3,4-tetrahydroisoquinolines, demonstrating their efficacy as potential pharmaceutical agents with antitumor and antimicrobial activities (Redda, Gangapuram, & Ardley, 2010). This suggests that compounds with similar structural features, such as "this compound," may also possess anticancer properties, warranting further investigation.

Antibacterial and Antimicrobial Applications

The synthesis of novel quinazolinone derivatives, including those with benzamide and thiophene moieties, has been explored for their antibacterial and antimicrobial activities. Some studies have demonstrated the effective antimicrobial properties of these compounds, suggesting their potential as leads for the development of new antibacterial agents (Azab, Kassab, El-Hashash, & Ali, 2009). Given the structural similarity, "this compound" could potentially be explored for similar applications.